2-(Biphenyl-3-yloxy)acetic acid
Overview
Description
2-(Biphenyl-3-yloxy)acetic acid (2-BPA) is an organic compound that has been studied for its potential applications in a variety of scientific fields. It is a derivative of acetic acid, which is a colorless, volatile liquid with a distinctive odor. 2-BPA has been found to have several beneficial properties, such as being an effective antioxidant and having anti-bacterial and anti-inflammatory properties.
Scientific Research Applications
Polymorphism and Symmetry Non-Equivalence
Polymorphism and symmetry non-equivalence studies in related chemical structures demonstrate the significance of understanding molecular packing and interactions in solid-state chemistry. Research on (3-carboxymethoxynaphthalen-2-yloxy) acetic acid polymorphs reveals variations in layered packing patterns, highlighting the impact of molecular conformations on material properties, potentially relevant for designing materials with specific characteristics (Karmakar & Baruah, 2008).
Chiral Auxiliary Applications
Hydroxyphosphinylacetic acid demonstrates potential as a versatile chiral auxiliary, showing efficacy in creating chiral derivatives of amines and alcohols. This research underscores the utility of specific chemical frameworks for enantioselective synthesis, a cornerstone in producing optically active pharmaceuticals and agrochemicals (Majewska, 2019).
Structural and Thermal Characteristics
The study of biphenyl derivatives, such as biphenyl-4,4′-diacetic acid, showcases the importance of understanding the molecular structure, hydrogen bonding, and thermal stability of compounds. Such insights are crucial for the development of new materials with desirable thermal and mechanical properties (Sienkiewicz-Gromiuk et al., 2014).
Biological Applications
The synthesis and characterization of metal complexes of 2-phenyl-3,4-dihydro-quinazolin-4-yloxy-acetic acid explore the interaction between metal ions and organic ligands, revealing potential antimicrobial properties. This area of research is pivotal for the development of new antibacterial and antifungal agents (Hussien et al., 2017).
Biotransformation and Environmental Detoxification
Research on the biotransformation of biphenyl by Paecilomyces lilacinus highlights the potential of microorganisms to degrade environmental pollutants. Understanding these pathways is crucial for developing bioremediation strategies to address contamination issues (Gesell et al., 2001).
Mechanism of Action
Target of Action
It’s worth noting that acetic acid, a related compound, is known to act as an antimicrobial agent used to treat susceptible infections .
Mode of Action
Acetic acid, a structurally similar compound, is known to act as a counterirritant and reagent . It’s also used as an antibiotic to treat infections caused by bacteria or fungus .
Biochemical Pathways
It’s worth noting that the biosynthesis of indole-3-acetic acid (iaa), a well-studied auxin, involves the sequential conversion of trp to indole-3-pyruvic acid to iaa . This pathway might provide some insight into the potential biochemical pathways affected by 2-(Biphenyl-3-yloxy)acetic acid.
Result of Action
It’s worth noting that acetic acid, a structurally similar compound, is known to treat infections in the ear canal .
properties
IUPAC Name |
2-(3-phenylphenoxy)acetic acid |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12O3/c15-14(16)10-17-13-8-4-7-12(9-13)11-5-2-1-3-6-11/h1-9H,10H2,(H,15,16) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YOVGQDYNEVRBDW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CC(=CC=C2)OCC(=O)O |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80877434 |
Source
|
| Record name | M-PHENYLPHENOXYACETIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80877434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1878-57-5 |
Source
|
| Record name | 2-([1,1′-Biphenyl]-3-yloxy)acetic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1878-57-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | M-PHENYLPHENOXYACETIC ACID | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID80877434 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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